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Compound of Interest

Compound Name: 18F-Psma 1007

Cat. No.: B11934056 Get Quote

Essential Safety and Handling Guide for 18F-
PSMA-1007
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling of 18F-PSMA-

1007, a fluorine-18 labeled radiopharmaceutical for Positron Emission Tomography (PET)

imaging. Adherence to these guidelines is essential for ensuring the safety of all personnel and

the integrity of research activities.

Personal Protective Equipment (PPE)
The handling of 18F-PSMA-1007 requires stringent adherence to radiation and chemical safety

protocols. The following PPE is mandatory for all personnel involved in the handling process.
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PPE Category Item Specifications and Use

Body Protection Laboratory Coat

Long-sleeved, impermeable,

and closed in the front. Must

be worn at all times in

designated radioactive work

areas.

Lead Apron

0.5 mm lead equivalence. To

be worn when handling

unshielded vials or when in

close proximity to the

radioactive source.

Hand Protection Disposable Gloves

Two pairs of chemotherapy-

tested gloves (ASTM D6978).

Change gloves frequently and

immediately if contaminated.

Tongs

Use for manipulating vials and

other radioactive materials to

increase distance and reduce

exposure.

Eye and Face Protection
Safety Glasses with Side

Shields

Must be worn at all times to

protect from splashes of

radioactive or chemical

substances.

Face Shield

To be worn in conjunction with

safety glasses when there is a

higher risk of splashes, such

as during vial opening or

transfer.

Radiation Monitoring Whole Body Dosimeter

To be worn on the torso at all

times when working with 18F-

PSMA-1007.

Ring Dosimeter To be worn on the dominant

hand to monitor extremity

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11934056?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


dose.

Operational Plan: From Receipt to Use
A systematic approach to handling 18F-PSMA-1007 is crucial to minimize exposure and

prevent contamination.

Experimental Workflow
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Experimental Workflow for 18F-PSMA-1007 Handling

Receipt and Inspection

Preparation Area

Experimental Use

Waste Disposal

Receive shielded container

Visually inspect for damage

Survey container with Geiger counter

Transfer to shielded work area (hot cell/fume hood)

Unpack vial using tongs

Assay dose in a dose calibrator

Prepare for experiment

Conduct experiment following approved protocol

Segregate liquid and solid waste

Store in designated shielded containers

Allow for decay in storage

Dispose as per institutional guidelines

Click to download full resolution via product page

Caption: Step-by-step workflow for the safe handling of 18F-PSMA-1007.
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Step-by-Step Handling Protocol
Receiving:

Upon receipt, visually inspect the shielded transport container for any signs of damage.

Using a calibrated survey meter, measure the radiation levels at the surface of the

container and at 1 meter. Record these readings.

Transport the container to the designated radioactive materials handling area.

Preparation:

Work within a lead-shielded fume hood or hot cell.

Place absorbent, plastic-backed paper on the work surface.

Using tongs, carefully remove the vial from the transport container and place it in a

shielded vial holder.

Visually inspect the vial for any damage or loss of integrity.

Using a dose calibrator, measure the activity of the vial and record the time and amount.

If required, perform any dilutions or aliquoting using shielded syringes.

Use:

Conduct all experimental procedures in the designated and shielded work area.

Clearly label all tubes and containers with the "Caution: Radioactive Material" symbol, the

isotope (18F), and the activity.

Continuously monitor the work area with a survey meter to detect any contamination

promptly.
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Proper disposal of waste contaminated with 18F-PSMA-1007 is critical to prevent

environmental contamination and unnecessary exposure.
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Waste Type Container Disposal Procedure

Solid Waste (gloves, absorbent

paper, plasticware)

Labeled, shielded, leak-proof

container with a biohazard

symbol.

1. Segregate waste based on

half-life if other isotopes are

used. 2. Store in a designated

radioactive waste storage

area. 3. Allow to decay for at

least 10 half-lives

(approximately 20 hours for

18F). 4. After decay, monitor

the waste with a survey meter

to ensure it is at background

levels. 5. If at background,

dispose of as regular

laboratory waste, defacing any

radioactive labels.

Liquid Waste (unused 18F-

PSMA-1007, contaminated

buffers)

Labeled, shielded, leak-proof

container.

1. Do not dispose of down the

sink. 2. Store in a designated

radioactive liquid waste

container. 3. Allow to decay for

at least 10 half-lives. 4. After

decay, survey the container to

confirm background radiation

levels. 5. The non-radioactive

chemical waste should then be

disposed of according to

institutional chemical safety

guidelines. The PSMA-1007

compound is harmful if

swallowed and very toxic to

aquatic life with long-lasting

effects.[1]

Sharps (needles, syringes) Labeled, shielded, puncture-

proof sharps container.

1. Place all contaminated

sharps directly into the

designated container. 2. Do

not recap needles. 3. When

the container is 3/4 full, seal it
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and place it in the solid

radioactive waste for decay.

Radioactive wastes from 18F-Fluorodeoxyglucose production should be conserved for at least

24 hours before their disposal to the environment.[2]

Emergency Spill Protocol
In the event of a spill, immediate and correct action is crucial to contain the contamination and

protect personnel.

Spill Response Workflow
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Emergency Spill Response for 18F-PSMA-1007

Spill Occurs

Notify all personnel in the area and the Radiation Safety Officer (RSO)

Contain the spill with absorbent paper Evacuate non-essential personnel

Don appropriate PPE

Clean the spill area from the outside in

Survey personnel for contamination

Decontaminate personnel if necessary

Contamination found

Dispose of all contaminated materials as radioactive waste

No contamination

Perform a final survey of the area

Document the incident

Click to download full resolution via product page

Caption: Logical flow for responding to a spill of 18F-PSMA-1007.
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Step-by-Step Spill Cleanup
NOTIFY: Immediately alert everyone in the area of the spill. Notify the institutional Radiation

Safety Officer (RSO).

CONTAIN: Cover the spill with absorbent paper to prevent it from spreading.

EVACUATE: All non-essential personnel should leave the immediate area.

PPE: The individual(s) cleaning the spill must wear the full PPE as outlined above.

CLEANUP:

Using tongs, place any broken glass or sharp objects into a designated sharps container.

Working from the outside of the spill towards the center, carefully clean the area with

absorbent pads soaked in a decontamination solution.

Place all contaminated cleaning materials into a designated radioactive waste bag.

SURVEY:

Use a survey meter to monitor the area, your hands, shoes, and clothing for any residual

contamination.

If contamination is found on personnel, remove contaminated clothing and wash the

affected skin area with mild soap and lukewarm water.

DISPOSE: All contaminated materials must be disposed of as radioactive waste.

DOCUMENT: A full report of the incident must be filed with the RSO.

Quantitative Data Summary
The following table summarizes key quantitative data for 18F-PSMA-1007.
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Parameter Value Reference

Half-life (T½) 109.8 minutes [3]

Radiation Type
Positron (β+) followed by

gamma (γ) annihilation

Gamma Energy 511 keV

Typical Injected Activity 3-4 MBq/kg body weight [4][5]

Typical Concentration
40 to 4500 MBq/mL at End of

Synthesis (EOS)
[4]

Storage Temperature
Below 30°C in a lead-shielded

container
[6]

Transportation

Transported in lead-lined

containers labeled

"RADIOACTIVE MATERIALS".

[7]

Effective Dose

6.0–8.0 mSv for a typical

patient (80 kg) injected with 3–

4 MBq/kg.

[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. PSMA-1007|2226894-58-0|MSDS [dcchemicals.com]

2. researchgate.net [researchgate.net]

3. asmedigitalcollection.asme.org [asmedigitalcollection.asme.org]

4. swissmedic.ch [swissmedic.ch]

5. Biokinetics and dosimetry of 18F‐PSMA‐1007 in patients with prostate cancer - PMC
[pmc.ncbi.nlm.nih.gov]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

https://asmedigitalcollection.asme.org/nuclearengineering/article/11/3/031003/1212609/Resolving-of-Transportation-Issue-With-High
https://www.swissmedic.ch/dam/swissmedic/de/dokumente/zulassung/swisspar/67404-18f-psma-1007-zrp-01-swisspar-20250703.pdf.download.pdf/SwissPAR_18F-PSMA-1007%20ZRP_final.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9826386/
https://www.swissmedic.ch/dam/swissmedic/de/dokumente/zulassung/swisspar/67404-18f-psma-1007-zrp-01-swisspar-20250703.pdf.download.pdf/SwissPAR_18F-PSMA-1007%20ZRP_final.pdf
https://www.monrol-uae.com/wp-content/uploads/2024/03/F-PSMA-info.pdf
https://www.utoledo.edu/policies/utmc/radiology/pdfs/3364-135-149.pdf
https://www.researchgate.net/publication/363101806_Biokinetics_and_dosimetry_of_18_F-PSMA-1007_in_patients_with_prostate_cancer
https://www.benchchem.com/product/b11934056?utm_src=pdf-custom-synthesis
https://dcchemicals.com/msds/MSDS_DC65336.html
https://www.researchgate.net/publication/363101806_Biokinetics_and_dosimetry_of_18_F-PSMA-1007_in_patients_with_prostate_cancer
https://asmedigitalcollection.asme.org/nuclearengineering/article/11/3/031003/1212609/Resolving-of-Transportation-Issue-With-High
https://www.swissmedic.ch/dam/swissmedic/de/dokumente/zulassung/swisspar/67404-18f-psma-1007-zrp-01-swisspar-20250703.pdf.download.pdf/SwissPAR_18F-PSMA-1007%20ZRP_final.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9826386/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9826386/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11934056?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. monrol-uae.com [monrol-uae.com]

7. utoledo.edu [utoledo.edu]

To cite this document: BenchChem. [Personal protective equipment for handling 18F-Psma
1007]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11934056#personal-protective-equipment-for-
handling-18f-psma-1007]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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